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Compound of Interest

Compound Name: Chlorobutanol

Cat. No.: B073096 Get Quote

The proper disposal of chlorobutanol is a critical component of laboratory safety and

environmental responsibility. For researchers, scientists, and drug development professionals,

understanding the precise procedures for handling this chemical waste is paramount to

ensuring a safe work environment and maintaining regulatory compliance. Chlorobutanol,
used as a preservative in pharmaceutical preparations, presents several hazards that

necessitate a structured disposal protocol. This guide provides essential, step-by-step

instructions for the safe handling and disposal of chlorobutanol waste.

Hazard Identification and Classification
Chlorobutanol is classified as a hazardous chemical and requires careful handling. It is

harmful if swallowed and may cause drowsiness or dizziness. Direct contact can lead to skin

and eye irritation. When heated to decomposition, it can emit toxic hydrogen chloride fumes.

Hazard Classification Description

Acute Toxicity, Oral (Category 4) Harmful if swallowed.

Skin Irritation Causes skin irritation.

Eye Irritation Causes serious eye irritation.

Specific Target Organ Toxicity
May cause respiratory irritation, drowsiness, or

dizziness.

Water Hazard Class (WGK) WGK 3: Severely hazardous to water.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b073096?utm_src=pdf-interest
https://www.benchchem.com/product/b073096?utm_src=pdf-body
https://www.benchchem.com/product/b073096?utm_src=pdf-body
https://www.benchchem.com/product/b073096?utm_src=pdf-body
https://www.benchchem.com/product/b073096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical and Chemical Properties
A summary of chlorobutanol's key quantitative data is essential for risk assessment and

handling procedures.

Property Value

Boiling Point 167 °C

Melting Point 95 - 99 °C

Flash Point 100 °C (212 °F) (closed cup)

Solubility
Very slightly soluble in cold water; soluble in hot

water, alcohol, ether, chloroform, and glycerol.

Probable Oral Lethal Dose (Human) 50 - 500 mg/kg

Standard Operating Procedure for Chlorobutanol
Disposal
This section outlines the procedural steps for the safe segregation, storage, and disposal of

chlorobutanol waste.

Step 1: Personal Protective Equipment (PPE) and Safety
Before handling chlorobutanol waste, ensure all appropriate personal protective equipment is

worn.

Gloves: Wear chemical-impermeable gloves.

Eye Protection: Use tightly fitting safety goggles with side-shields.

Lab Coat: A lab coat or fire/flame resistant impervious clothing is required to prevent skin

contact.

Ventilation: Always handle chlorobutanol in a well-ventilated area or under a fume hood to

avoid inhalation of dust or vapors.
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Step 2: Waste Segregation and Containment
Proper segregation is crucial to prevent dangerous chemical reactions.

Original Containers: Whenever possible, leave chlorobutanol waste in its original container.

No Mixing: Do not mix chlorobutanol with other waste streams.

Labeling: Ensure the waste container is clearly and accurately labeled as "Hazardous Waste:

Chlorobutanol" and includes the relevant hazard symbols.

Container Integrity: Use suitable and tightly closed containers for disposal.

Step 3: Interim Storage
Store waste securely prior to collection by a disposal service.

Location: Store containers in a cool, dry, and well-ventilated area, away from direct sunlight

and sources of ignition.

Incompatibilities: Keep chlorobutanol waste segregated from incompatible materials such

as strong oxidizing agents, strong acids, and strong alkalies.

Step 4: Professional Disposal Method
Chlorobutanol waste must be disposed of through a licensed and regulated service.

Licensed Disposal Service: The primary and required method of disposal is to contact a

licensed professional waste disposal service.

Approved Methods: Approved disposal methods include removal to a licensed chemical

destruction plant or controlled incineration with flue gas scrubbing.

Regulatory Compliance: All disposal activities must be conducted in accordance with federal,

state, and local environmental regulations. Do not discharge chlorobutanol into drains or

sewer systems.

Step 5: Empty Container Disposal
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Handle containers that once held chlorobutanol as if they still contain the product.

Rinsing: Containers can be triple-rinsed with a suitable solvent (such as alcohol, given

chlorobutanol's solubility). The rinsate must be collected and disposed of as hazardous

waste.

Disposal: After proper decontamination, rinsed containers may be offered for recycling or

reconditioning. Alternatively, the packaging can be punctured to render it unusable and then

disposed of in a sanitary landfill, if local regulations permit.

Step 6: Spill Management
In the event of a spill, immediate and safe cleanup is required.

Evacuate and Ventilate: Evacuate non-essential personnel and ensure the area is well-

ventilated.

Containment: Prevent the spill from spreading or entering drains.

Cleanup: For solid spills, sweep up the material without creating dust. For liquid spills,

absorb with an inert material.

Disposal: Collect all contaminated materials into a suitable, closed container for disposal as

chlorobutanol hazardous waste.

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of

chlorobutanol.
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Caption: Decision workflow for the safe disposal of chlorobutanol waste.
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To cite this document: BenchChem. [Navigating the Safe Disposal of Chlorobutanol: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073096#chlorobutanol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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